CID 78062311
Description
For example, oscillatoxin derivatives (e.g., CID 101283546, CID 185389) are bioactive marine toxins with polyether backbones , while hexachlorocyclohexane isomers (e.g., CID 59220, CID 6494) represent chlorinated hydrocarbons with environmental and toxicological significance . CID 78062311 may share structural motifs with these compounds, such as halogenation patterns or fused ring systems, though its exact identity requires further validation from primary PubChem data.
Properties
Molecular Formula |
Ag3Al |
|---|---|
Molecular Weight |
350.586 g/mol |
InChI |
InChI=1S/3Ag.Al |
InChI Key |
HANSMCRIPCMETG-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Ag].[Ag].[Ag] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of CID 78062311 involves specific synthetic routes and reaction conditions. One of the methods includes the use of N-phenylimine-containing derivatives, which are synthesized through a series of chemical reactions . The reaction conditions typically involve controlled temperatures, specific catalysts, and solvents to ensure the desired product is obtained.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process often includes steps such as purification, crystallization, and quality control to ensure the compound meets industry standards.
Chemical Reactions Analysis
Types of Reactions
CID 78062311 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using specific reagents and conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The reaction conditions vary depending on the desired outcome, including temperature, pressure, and solvent choice.
Major Products Formed
The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may produce oxygenated derivatives, while reduction may yield hydrogenated compounds.
Scientific Research Applications
CID 78062311 has a wide range of scientific research applications, including:
Chemistry: Used as a reagent in various chemical reactions and synthesis processes.
Biology: Employed in biological studies to understand cellular mechanisms and interactions.
Medicine: Investigated for potential therapeutic uses, including drug development and disease treatment.
Industry: Utilized in the production of materials and chemicals with specific properties
Mechanism of Action
The mechanism of action of CID 78062311 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to particular receptors or enzymes, modulating their activity and leading to desired outcomes. The pathways involved may include signal transduction, metabolic processes, and cellular responses .
Comparison with Similar Compounds
Research Findings and Data Gaps
Available Data
- Structural Hypotheses : If this compound is a halogenated compound, its toxicity profile might align with hexachlorocyclohexanes (e.g., neurotoxicity, endocrine disruption) . If a polyether, its bioactivity could resemble oscillatoxins .
- Synthetic Pathways : Analogous to CID 57892468, its synthesis might involve amidation or halogenation steps, with purity verified via HPLC or NMR .
Critical Data Gaps
- Exact Structure : Absent in the evidence; PubChem or primary literature cross-referencing is required.
- Biological Activity: No in vitro or in vivo data are provided; assays for cytotoxicity, enzyme inhibition, or environmental persistence are needed.
- Spectroscopic Validation : Lack of IR, NMR, or crystallographic data limits structural confirmation.
Tabulated Comparison of Key Properties
| Property | This compound (Hypothetical) | Oscillatoxin D (CID 101283546) | Hexachlorocyclohexane (CID 59220) | CID 57892468 |
|---|---|---|---|---|
| Molecular Weight | ~500–800 Da (estimated) | ~800–900 Da | 290.83 Da | 265.31 Da |
| Solubility | Low (non-polar) | Insoluble in water | Low (lipid-soluble) | 0.019–0.0849 mg/mL |
| Bioactivity | Unknown | Cytotoxic | Neurotoxic | CYP1A2 inhibition |
| Environmental Persistence | Likely high (if halogenated) | Low | High | Low |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
